Cas no 106002-01-1 (1-[3-(3-methoxypropoxy)propoxy]butane)

1-[3-(3-methoxypropoxy)propoxy]butane structure
106002-01-1 structure
Product Name:1-[3-(3-methoxypropoxy)propoxy]butane
CAS No:106002-01-1
MF:C11H24O3
MW:204.306464195251
CID:1173257
PubChem ID:13445093
Update Time:2025-04-20

1-[3-(3-methoxypropoxy)propoxy]butane Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(3-methoxypropoxy)propoxy]butane
    • butane, 1-[3-(3-methoxypropoxy)propoxy]-
    • LogP
    • DTXSID40541048
    • SCHEMBL16217708
    • 106002-01-1
    • Inchi: 1S/C11H24O3/c1-3-4-8-13-10-6-11-14-9-5-7-12-2/h3-11H2,1-2H3
    • InChI Key: FTVFUKMOMFUYAN-UHFFFAOYSA-N
    • SMILES: O(CCCC)CCCOCCCOC

Computed Properties

  • Exact Mass: 204.17262
  • Monoisotopic Mass: 204.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 11
  • Complexity: 96.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
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